Cas no 1803779-19-2 (2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid)
2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid
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- Inchi: 1S/C11H6F3NO3/c12-11(13,14)9-2-1-6(5-16)7(3-10(17)18)8(9)4-15/h1-2,5H,3H2,(H,17,18)
- InChI Key: LWWCTGLHPVVTMK-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C=O)C(CC(=O)O)=C1C#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 385
- XLogP3: 1.4
- Topological Polar Surface Area: 78.2
2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023575-1g |
2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid |
1803779-19-2 | 97% | 1g |
1,549.60 USD | 2021-06-18 |
2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid
Comprehensive Overview of 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid (CAS No. 1803779-19-2)
2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid (CAS No. 1803779-19-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique cyano, formyl, and trifluoromethyl functional groups, serves as a versatile intermediate in the development of novel therapeutic agents and advanced materials. Its molecular structure, which combines electron-withdrawing and electron-donating moieties, makes it particularly valuable for applications in medicinal chemistry and agrochemical innovation.
The growing interest in 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid can be attributed to its potential role in addressing contemporary challenges in drug discovery, such as the need for targeted therapies and precision medicine. Researchers are increasingly exploring its utility in the synthesis of small-molecule inhibitors and bioconjugates, which are critical for treating complex diseases like cancer and metabolic disorders. Additionally, its trifluoromethyl group enhances metabolic stability, a property highly sought after in the design of next-generation pharmaceuticals.
From an industrial perspective, CAS No. 1803779-19-2 is recognized for its applicability in high-value chemical manufacturing. The compound's formyl and cyano groups enable diverse derivatization pathways, facilitating the production of customized intermediates for niche markets. This adaptability aligns with the rising demand for tailor-made chemicals in sectors such as electronics, where functionalized aromatics are essential for advanced material development.
Environmental and regulatory considerations also play a pivotal role in the discourse surrounding 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid. As sustainability becomes a priority, researchers are investigating green synthesis methods to produce this compound with minimal ecological impact. Innovations such as catalytic oxidation and solvent-free reactions are being explored to align with global green chemistry initiatives, ensuring compliance with stringent environmental standards.
In the realm of academic research, CAS No. 1803779-19-2 is frequently cited in studies focusing on structure-activity relationships (SAR) and molecular docking. Its unique structural features make it an ideal candidate for probing enzyme-substrate interactions and ligand binding mechanisms. These investigations are crucial for advancing our understanding of biochemical pathways and accelerating the discovery of potent bioactive compounds.
The commercial viability of 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid is further underscored by its presence in high-throughput screening libraries. Pharmaceutical companies and contract research organizations (CROs) utilize this compound to identify lead molecules with desirable pharmacokinetic properties. Its inclusion in such libraries reflects its potential to address unmet medical needs and drive innovation in drug development pipelines.
Looking ahead, the demand for CAS No. 1803779-19-2 is expected to rise in tandem with advancements in personalized medicine and combinatorial chemistry. As researchers continue to unravel its full potential, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation and material science. Its multifaceted applications and adaptability ensure its relevance in an ever-evolving scientific landscape.
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